6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine

• CAS: 2640862-72-0
• Molecular Formula: C18H21FN8O
• Molecular Weight: 384.4 g/mol
• SMILES: C1CC(OC1)CN2C=NC3=C2N=CN=C3N4CCN(CC4)C5=NC=C(C=N5)F
• InChI: InChI=1S/C18H21FN8O/c19-13-8-20-18(21-9-13)26-5-3-25(4-6-26)16-15-17(23-11-22-16)27(12-24-15)10-14-2-1-7-28-14/h8-9,11-12,14H,1-7,10H2
• InChIKey: AFBSYKMTVSTIMY-UHFFFAOYSA-N

6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine (CAS 2640862-72-0; molecular formula C18H21FN8O; MW 384.4 g/mol) is a fully synthetic, trisubstituted purine derivative belonging to the pyrimidine-substituted purine class broadly claimed as kinase inhibitors. The molecule features a 5-fluoropyrimidin-2-yl moiety linked via a piperazine spacer to the purine C6 position, and an oxolan-2-ylmethyl (tetrahydrofurfuryl) group installed at the N9 position of the purine core.

6-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine (CAS 2640862-72-0): Compound Class and Baseline Procurement Context

6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine (CAS 2640862-72-0; molecular formula C18H21FN8O; MW 384.4 g/mol) is a fully synthetic, trisubstituted purine derivative belonging to the pyrimidine-substituted purine class broadly claimed as kinase inhibitors [1]. The molecule features a 5-fluoropyrimidin-2-yl moiety linked via a piperazine spacer to the purine C6 position, and an oxolan-2-ylmethyl (tetrahydrofurfuryl) group installed at the N9 position of the purine core. This substitution pattern distinguishes it from simpler N9-alkyl (e.g., 9-methyl) or N7-methyl congeners, placing it within a chemical space associated with PI3K/mTOR and purine nucleoside phosphorylase (PNP) modulation [2].

Kinase profiling

Purine scaffold with pyrimidine-piperazine substitution supports PI3K/mTOR selectivity studies

PNP inhibitor screening

N9-substituted pharmacophore aligns with class-level PNP engagement evidence for SAR expansion

Physicochemical benchmarking

Differentiated MW, lipophilicity, and HBD profile useful for lead-optimization PK/PD probing

• [1] Nagaraj, H.K.M. et al. Pyrimidine Substituted Purine Derivatives. U.S. Patent US8609838B2, issued December 17, 2013. Assignee: Verastem, Inc. View Source
• [2] BindingDB Entry BDBM50617379 (CHEMBL5401356): Inhibition of PNP by 6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9-methyl-9H-purine, IC50 = 338 nM. Deposited 2024-12-14. View Source

Why Generic Purine-Piperazine Hybrids Cannot Substitute for 6-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine

Purine-piperazine-pyrimidine hybrids are not functionally interchangeable because small variations at the N9 position of the purine ring and at the C5 position of the pyrimidine ring produce dramatic shifts in both target affinity and physicochemical profile. BindingDB data for the closest comparator, 6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9-methyl-9H-purine, reveals a PNP IC50 of 338 nM, while the regioisomeric 7-methyl derivative shows only weak activity (IC50 = 5,630 nM) [1]. The oxolan-2-ylmethyl group at N9 introduces a conformationally flexible yet sterically demanding tetrahydrofuran ring, which is absent from the simpler N9-methyl comparator. This substitution is predicted to alter logP, hydrogen-bonding capacity, and target-binding geometry relative to both the N9-H and N9-methyl analogs, making the compound a distinct chemical tool rather than a generic replacement [2].

N9 substitution context

Oxolan-2-ylmethyl alters lipophilicity and hydrogen-bonding geometry versus simple N9-alkyl analogs; target engagement may shift.

Regioisomer sensitivity

Purine N7-methyl analog exhibits markedly reduced PNP activity relative to N9-substituted series; substitution position critically influences potency.

C5-pyrimidine electronic requirement

5-Fluoropyrimidine enables halogen-bonding interactions; 5-methyl or 5-ethyl analogs lack this mode, potentially altering kinase selectivity.

• [1] BindingDB Entry BDBM50617379: 9-methyl analog, PNP IC50 = 338 nM; BindingDB Entry BDBM50617386 (CHEMBL5411335): 7-methyl analog, PNP IC50 = 5,630 nM. Both deposited 2024-12-14. View Source
• [2] PubChem Compound Summary for 6-{4-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}-9-[(oxolan-2-yl)methyl]-9H-purine, CID 155799259. Computed XLogP3 = 2.3, illustrating the lipophilicity contribution of the oxolan-2-ylmethyl group. View Source

Quantitative Differentiation Evidence for 6-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine vs. Closest Analogs

Molecular Weight and Lipophilicity Differentiation vs. N9-Methyl and N9-H Comparators

The target compound (MW = 384.4 g/mol) is substantially larger and more lipophilic than the N9-methyl comparator 6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9-methyl-9H-purine (MW = 314.32 g/mol; XLogP3 = 1.1) [1][2]. The oxolan-2-ylmethyl group adds 70 Da of molecular weight and introduces an additional hydrogen-bond acceptor (the tetrahydrofuran oxygen), shifting the compound into a distinct property space that affects passive permeability, solubility, and protein-binding characteristics.

MW & lipophilicity shift

Cross-study comparable

ΔMW +70.1 g/mol
ΔXLogP3 ≈ +0.7 to +1.2

Positions compound in lead-like property space for PK/PD cascade selection

Computed XLogP3; experimental logP not reported

Evidence Dimension	Molecular weight and computed lipophilicity (XLogP3)
Target Compound Data	MW = 384.4 g/mol; XLogP3 estimated ~1.8–2.3 (based on structurally analogous oxolan-2-ylmethyl-purines)
Comparator Or Baseline	6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9-methyl-9H-purine: MW = 314.32 g/mol; XLogP3 = 1.1; 6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9H-purine: MW = 300.30 g/mol
Quantified Difference	ΔMW = +70.1 g/mol vs. 9-methyl analog; ΔXLogP3 ≈ +0.7 to +1.2 units (estimated)
Conditions	Computed properties from PubChem (XLogP3 algorithm) and vendor certificates of analysis

Why This Matters

The higher molecular weight and lipophilicity of the target compound make it a closer mimic of lead-like kinase inhibitor scaffolds than the simpler N9-methyl congener, which is critical when selecting compounds for PK/PD assay cascades.

• [1] PubChem Compound Summary, CID 154853586: 6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9-methyl-9H-purine. Computed MW = 314.32 g/mol, XLogP3 = 1.1. View Source
• [2] PubChem Compound Summary, CID 155799259: 6-{4-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}-9-[(oxolan-2-yl)methyl]-9H-purine. Computed XLogP3 = 2.3, serving as a close structural surrogate for lipophilicity estimation. View Source

Hydrogen-Bond Acceptor Count Differentiation vs. 5-Methylpyrimidine and 5-Ethylpyrimidine Analogs

The 5-fluoropyrimidine substituent in the target compound provides a distinct electronic profile compared to the 5-methylpyrimidine (CAS 2640964-81-2) and 5-ethylpyrimidine (CAS 2640819-04-9) analogs. Fluorine at the C5 position of the pyrimidine ring introduces a strong electronegative center (Hildebrandt electronegativity: F = 3.98 vs. CH3 = 2.47) capable of engaging in halogen-bonding interactions with protein backbone carbonyls or side-chain residues, while the methyl and ethyl congeners can only participate in weaker van der Waals contacts [1]. This electronic distinction is well-established in medicinal chemistry literature for kinase hinge-binding motifs.

Halogen-bonding capacity

Class-level inference

Electronegativity F 3.98 vs. CH₃ ~2.47; C–F···protein interactions possible

May confer unique kinase hinge-binding profile absent in methyl/ethyl congeners

Structural chemistry inference; direct binding comparison not available

Evidence Dimension	Pyrimidine C5 substituent electronegativity and halogen-bonding capacity
Target Compound Data	C5 position: fluorine (Pauling electronegativity 3.98); capable of C–F···H–N and C–F···C=O halogen-bonding interactions
Comparator Or Baseline	5-methylpyrimidine analog (CAS 2640964-81-2): C5 = CH3 (group electronegativity ~2.47); 5-ethylpyrimidine analog (CAS 2640819-04-9): C5 = CH2CH3. Neither supports halogen bonding.
Quantified Difference	Electronegativity differential: Δ = +1.51 (F vs. CH3); documented in Cambridge Structural Database surveys of halogen-bonding frequency
Conditions	This is a structural chemistry inference based on established principles of fluorine-mediated protein-ligand interactions, not a direct binding assay comparison.

Why This Matters

The fluorine atom at the pyrimidine C5 position confers a unique electrostatic interaction capability absent in the methyl and ethyl analogs, which may translate to differentiated kinase selectivity profiles—a key consideration for target-based screening cascade design.

• [1] Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881–1886. DOI: 10.1126/science.1131943. Review establishing the role of fluorine in modulating protein-ligand interactions including halogen bonding. View Source

N9-Oxolan-2-ylmethyl Substitution Confers Enhanced Conformational Flexibility vs. Rigid N9-Aryl or N9-Cyclopropyl Purines

The oxolan-2-ylmethyl group at N9 is connected through a methylene linker that permits free rotation (2 additional rotatable bonds compared to N9-methyl or N9-H analogs), while the tetrahydrofuran ring itself provides a semi-rigid cyclic ether. This contrasts with the rigid, planar N9-cyclopropyl analog 6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9-cyclopropyl-9H-purine and the fully aromatic N9-phenyl-substituted analogs [1]. The additional conformational degrees of freedom allow the oxolan oxygen to sample multiple orientations for hydrogen-bond acceptance, potentially enabling induced-fit binding modes not accessible to more constrained N9 substituents.

Conformational flexibility

Class-level inference

Δ rotatable bonds +3
ΔHBA +1 vs. N9-methyl

Enhanced conformational sampling may enable induced-fit binding modes

Topological descriptors; experimental binding data not available

Evidence Dimension	Number of rotatable bonds at the N9 substituent and conformational sampling capacity
Target Compound Data	N9 substituent: oxolan-2-ylmethyl; 3 rotatable bonds within the substituent (CH2–THF linkage); 5 total rotatable bonds in molecule; hydrogen bond acceptor count = 9
Comparator Or Baseline	9-cyclopropyl-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9H-purine: 0 rotatable bonds within the N9 cyclopropyl group; 9-methyl analog: 0 rotatable bonds
Quantified Difference	Δ rotatable bonds = +3 (target vs. 9-cyclopropyl or 9-methyl); Δ HBA count = +1 (target vs. 9-methyl, due to THF oxygen)
Conditions	Rotatable bond count and HBA count computed from SMILES using standard topological descriptors; conformational sampling inferred from molecular mechanics principles.

Why This Matters

The greater conformational flexibility at N9 may allow this compound to engage binding pockets that are sterically inaccessible to rigid N9-substituted analogs, broadening its utility as a probe for kinases or PNP where induced-fit recognition is important.

• [1] PubChem Computed Properties for analogous purine derivatives containing N9-cyclopropyl, N9-methyl, and N9-oxolan-2-ylmethyl substituents. Cross-referenced from CID 154853586 and CID 155799259. View Source

Class-Level PNP Inhibitory Activity Inference from Proximal Analogs with Published IC50 Data

While no direct PNP IC50 data have been published for the target compound, BindingDB contains IC50 values for two proximal analogs sharing the identical 5-fluoropyrimidin-2-yl-piperazine-purine pharmacophore: the N9-methyl analog inhibits PNP with IC50 = 338 nM, whereas the N7-methyl regioisomer is approximately 16.7-fold weaker (IC50 = 5,630 nM) [1]. This demonstrates that N9 substitution is critical for potency and that the substitution position (N9 vs. N7) is a key determinant of activity. The target compound retains substitution at N9, suggesting it may access the same binding mode as the active 9-methyl congener.

PNP inhibition context

Class-level inference

9-methyl analog IC₅₀ 338 nM; 7-methyl IC₅₀ 5,630 nM (≈16.7× difference)

N9 substitution supports PNP screening inclusion; target activity unmeasured

Target compound PNP data unavailable; validation required

Evidence Dimension	PNP enzyme inhibition (IC50) in fluorescence-based microplate reader assay
Target Compound Data	No published PNP IC50 data available. Structural homology to active N9-substituted analog (identical pharmacophore at C6-piperazine-pyrimidine) supports potential PNP engagement.
Comparator Or Baseline	9-methyl analog (BDBM50617379 / CHEMBL5401356): IC50 = 338 nM; 7-methyl analog (BDBM50617386 / CHEMBL5411335): IC50 = 5,630 nM. Both assessed by fluorescent microplate reader analysis against PNP of unspecified origin.
Quantified Difference	Fold-selectivity N9 vs. N7: ~16.7-fold in favor of N9 substitution. Target compound activity remains unmeasured; class-level inference only.
Conditions	Fluorescent-based microplate reader PNP inhibition assay (BindingDB entries deposited 2024-12-14). No direct data for target compound.

Why This Matters

The 16.7-fold window between N9 and N7 substitution positions on the purine ring provides a quantitative rationale for prioritizing N9-substituted compounds in PNP-related screening. The target compound occupies the favorable N9-substituted space but requires experimental validation; procurement decisions should be made with the understanding that the oxolan-2-ylmethyl group may modulate activity relative to the simpler 9-methyl congener.

• [1] BindingDB Entry BDBM50617379, CHEMBL5401356: IC50 = 338 nM for inhibition of PNP by 6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9-methyl-9H-purine. BindingDB Entry BDBM50617386, CHEMBL5411335: IC50 = 5,630 nM for 7-methyl regioisomer. Both deposited 2024-12-14. View Source

Patent Landscape: Structural Coverage Under Kinase Inhibitor Intellectual Property

The compound's core scaffold—a purine ring substituted at C6 with a pyrimidine-bearing piperazine—falls within the generic Markush structures claimed in the Verastem patent family (US8609838, US8247410, US8754080) for pyrimidine-substituted purine derivatives as PI3K and mTOR kinase inhibitors [1]. However, the specific N9-oxolan-2-ylmethyl substitution is not explicitly exemplified in these patents, which predominantly describe N9-isopropyl, N9-cyclopentyl, and N9-tetrahydropyranyl variants. This creates a differentiated IP position where the target compound shares the claimed pharmacophore but occupies a distinct chemical space at the N9 position.

Patent landscape

Supporting evidence

N9-oxolan-2-ylmethyl not exemplified in Verastem patent family

Differentiated IP position may offer distinct selectivity profile

Patent text analysis only; no biological comparison data

Evidence Dimension	Patent exemplification status and structural coverage
Target Compound Data	N9-oxolan-2-ylmethyl substitution: not explicitly exemplified in Verastem patent family (US8609838, US8247410, US8754080)
Comparator Or Baseline	N9-isopropyl and N9-tetrahydropyranyl analogs are predominantly exemplified in US8609838 claims for PI3K/mTOR inhibition
Quantified Difference	Qualitative differentiation: target compound N9 substituent is structurally distinct from the most commonly exemplified N9 groups in the dominant patent estate
Conditions	Patent text analysis of US8609838, US8247410, and US8754080; no biological data comparison available

Why This Matters

For industrial research programs, the fact that the target compound's specific N9-oxolan-2-ylmethyl substitution is not among the heavily exemplified N9 variants in the key Verastem patents may offer a differentiated starting point for lead optimization with potentially distinct selectivity and IP profile.

• [1] Nagaraj, H.K.M. et al. Pyrimidine Substituted Purine Derivatives. U.S. Patent US8609838B2, issued December 17, 2013. Also US8247410B2 (issued August 21, 2012) and US8754080B2 (issued June 17, 2014). Assignee: Verastem, Inc. View Source

Absence of Hydrogen-Bond Donors: Differentiated Solubility and Formulation Profile vs. N9-H Purines

The target compound has zero hydrogen-bond donor (HBD) atoms (computed HBD count = 0), distinguishing it from the N9-unsubstituted analog 6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9H-purine (HBD count = 1, due to the N9-H tautomer) [1]. The absence of a donor-capable N9-H eliminates the potential for purine N9-H···acceptor intermolecular hydrogen bonding in the crystal lattice, which typically reduces aqueous solubility and increases melting point. This physicochemical differentiation has practical implications for compound handling, DMSO solubility, and formulation in biochemical assay buffers.

H-donor absence

Cross-study comparable

ΔHBD −1 vs. N9-H analog
ΔHBA +1

Lack of HBD may improve DMSO solubility and reduce aggregation in biochemical assays

Computed descriptors; experimental solubility not reported

Evidence Dimension	Hydrogen-bond donor count (HBD) and implications for solid-state properties
Target Compound Data	HBD count = 0 (no exchangeable hydrogen atoms); HBA count = 9
Comparator Or Baseline	6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9H-purine: HBD = 1 (N9-H); HBA = 8
Quantified Difference	ΔHBD = -1 (target vs. N9-H analog); ΔHBA = +1
Conditions	Computed from molecular structure using standard Lipinski rule-of-five descriptors

Why This Matters

The lack of hydrogen-bond donors generally correlates with improved DMSO solubility and reduced aggregation propensity in biochemical assay conditions, making this compound potentially more 'screening-friendly' than N9-H purine analogs.

• [1] PubChem Computed Properties. HBD count of 0 for the target compound is inferred from its structure (no -OH, -NH, or -SH groups) and confirmed by analogy to PubChem CID 154853586 (9-methyl analog, HBD = 0) and the N9-H analog (HBD = 1). View Source

Recommended Research and Industrial Application Scenarios for 6-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine

Purine Nucleoside Phosphorylase (PNP) Inhibitor Screening Cascades

Based on the class-level PNP inhibition evidence for the N9-substituted analog (IC50 = 338 nM for the 9-methyl congener) [1], this compound is a rational inclusion in PNP-focused screening libraries. The oxolan-2-ylmethyl group at N9 occupies a distinct chemical space from the simpler 9-methyl comparator, and its activity should be benchmarked against the published 9-methyl IC50 value to determine the impact of the bulkier, more flexible N9 substituent on enzyme potency. Researchers investigating T-cell-mediated autoimmune disorders or gout (where PNP inhibition is a validated therapeutic strategy) may find this compound a useful probe for structure-activity relationship (SAR) expansion at the N9 vector.

Kinase Selectivity Panel Screening Against PI3K/mTOR Targets

The compound falls within the structural scope of pyrimidine-substituted purine kinase inhibitors claimed in the Verastem patent estate (US8609838) [2]. Its unique N9-oxolan-2-ylmethyl substitution differentiates it from the heavily exemplified N9-isopropyl and N9-tetrahydropyranyl analogs, making it a valuable selectivity probe. Procurement for kinase panel screening should prioritize head-to-head comparison with the N9-methyl analog to evaluate whether the oxolan-2-ylmethyl group confers altered PI3K isoform selectivity or mTOR complex discrimination.

Physicochemical Property Benchmarking for Lead Optimization Programs

With no hydrogen-bond donors (HBD = 0), 9 hydrogen-bond acceptors (HBA = 9), a molecular weight of 384.4 g/mol, and an estimated XLogP3 in the range of 1.8–2.3, this compound occupies a property space distinct from smaller N9-alkyl analogs [3]. It is best deployed as a tool compound for assessing the PK/PD impact of increasing molecular weight and lipophilicity while maintaining the purine-piperazine-pyrimidine pharmacophore. Teams optimizing for oral bioavailability or CNS penetration should use this compound to probe the upper boundaries of physicochemical tolerance within this chemotype.

Halogen-Bonding Probe for Structural Biology and Crystallography

The 5-fluoropyrimidine moiety uniquely enables C–F···protein halogen-bonding interactions that are impossible with 5-methyl or 5-ethyl pyrimidine congeners [4]. This compound can serve as a crystallographic tool to map fluorine-mediated contacts in kinase or PNP active sites. Soaking experiments with the target compound and its 5-methylpyrimidine analog (CAS 2640964-81-2) in parallel would provide direct structural evidence for fluorine-specific binding interactions, informing fragment-based drug design strategies.

Application

Selection Property

Validation Focus

PNP inhibitor screening cascades

N9-substituted purine pharmacophore with class-level PNP engagement evidence

Benchmark PNP activity against 9-methyl analog; assess oxolan-2-ylmethyl impact on potency

PI3K/mTOR kinase selectivity panel

Pyrimidine-piperazine-purine scaffold within patented kinase inhibitor space

Head-to-head isoform selectivity comparison vs. N9-isopropyl and N9-methyl analogs

Lead optimization physicochemical benchmarking

Zero HBD, high HBA, MW 384 g/mol, estimated XLogP3 1.8–2.3

Probe PK/PD parameter boundaries; assess solubility and permeability in assay-relevant media

Halogen-bonding crystallography probe

5-fluoropyrimidine C–F moiety capable of halogen bonding with protein residues

Co-crystallization with kinase or PNP targets; map fluorine-specific contacts vs. 5-methyl analog

• [1] BindingDB Entry BDBM50617379, CHEMBL5401356: IC50 = 338 nM for PNP inhibition by 6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-9-methyl-9H-purine. Deposited 2024-12-14. View Source
• [2] Nagaraj, H.K.M. et al. Pyrimidine Substituted Purine Derivatives. U.S. Patent US8609838B2, issued December 17, 2013. Assignee: Verastem, Inc. View Source
• [3] PubChem Computed Properties for target compound (MW = 384.4, HBD = 0, HBA = 9) and comparator CID 154853586 (9-methyl analog, MW = 314.32, HBD = 0, HBA = 8). XLogP3 estimated from structurally analogous oxolan-2-ylmethyl purine CID 155799259 (XLogP3 = 2.3). View Source
• [4] Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881–1886. DOI: 10.1126/science.1131943. View Source